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Introduction
HJC0152 is a potent and orally bioavailable inhibitor of Signal Transducer and Activator of

Transcription 3 (STAT3).[1][2][3] Aberrant STAT3 signaling is implicated in the pathogenesis of

various human cancers, making it a compelling target for therapeutic intervention.[4][5]

HJC0152, a derivative of niclosamide with improved aqueous solubility, has demonstrated

significant anti-tumor activity in various cancer models, including breast cancer, non-small-cell

lung cancer, gastric cancer, and glioblastoma.[4][6][7][8] It exerts its effects by inhibiting STAT3

phosphorylation at the Tyr705 residue, which is crucial for its activation, dimerization, and

nuclear translocation.[1][7] This leads to the downregulation of STAT3 target genes involved in

cell proliferation, survival, and invasion, ultimately inducing cell cycle arrest and apoptosis.[1][7]

This document provides a detailed protocol for the preparation of a HJC0152 free base stock

solution for use in in vitro assays. Adherence to this protocol will ensure the accurate and

consistent preparation of the compound for reliable experimental results.
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HJC0152 Chemical and Physical Properties
A summary of the key chemical and physical properties of HJC0152 free base is provided in

the table below.

Property Value

Molecular Formula C15H13Cl2N3O4

Molecular Weight 398.19 g/mol

CAS Number 1420290-88-5

Appearance Light yellow to yellow solid powder

Solubility
DMSO: 88 mg/mL (221.0 mM)[1]; Insoluble in

water and ethanol[1]

Storage (Powder) 3 years at -20°C; 2 years at 4°C

Storage (Stock Solution in DMSO) 1 year at -80°C; 1 month at -20°C[1]

Experimental Protocols
Materials and Equipment

HJC0152 free base powder

Anhydrous or fresh Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Preparation of HJC0152 Free Base Stock Solution (10
mM)
This protocol describes the preparation of a 10 mM stock solution of HJC0152 free base in

DMSO.

Pre-weighing Preparation: Before handling the compound, ensure that all necessary

equipment is clean and readily accessible. Wear appropriate PPE.

Weighing HJC0152: Tare a sterile, amber microcentrifuge tube on a calibrated analytical

balance. Carefully weigh out 3.98 mg of HJC0152 free base powder into the tube.

Solvent Addition: Add 1 mL of anhydrous or fresh DMSO to the microcentrifuge tube

containing the HJC0152 powder. It is crucial to use high-quality, dry DMSO as moisture can

reduce the solubility of HJC0152.[1]

Dissolution: Tightly cap the tube and vortex thoroughly for at least 1-2 minutes, or until the

powder is completely dissolved. The resulting solution should be clear and free of any visible

particulates. Gentle warming (e.g., in a 37°C water bath) can be used to aid dissolution if

necessary.

Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile, amber

microcentrifuge tubes to avoid repeated freeze-thaw cycles.[1] Store the aliquots at -80°C for

long-term storage (up to 1 year) or at -20°C for short-term storage (up to 1 month).[1]

Preparation of Working Solutions
For in vitro assays, the 10 mM stock solution should be serially diluted to the desired final

concentrations (e.g., 1, 5, 10 µM) using the appropriate cell culture medium.[1][2] It is important

to note that the final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of HJC0152 and the workflow for

preparing the stock solution.
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Caption: HJC0152 inhibits STAT3 signaling by preventing its phosphorylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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